molecular formula CuGd B14713462 Copper--gadolinium (1/1) CAS No. 12018-85-8

Copper--gadolinium (1/1)

Cat. No.: B14713462
CAS No.: 12018-85-8
M. Wt: 220.8 g/mol
InChI Key: VZNWOUHPSLLEFJ-UHFFFAOYSA-N
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Description

Copper–gadolinium (1/1) is a binary intermetallic compound composed of copper and gadolinium in a 1:1 atomic ratio. This compound is of significant interest due to its unique magnetic and electronic properties, which make it valuable in various scientific and industrial applications. Copper–gadolinium (1/1) is known for its potential use in magnetic refrigeration, electronic devices, and as a catalyst in chemical reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: Copper–gadolinium (1/1) can be synthesized through various methods, including solid-state reactions and metallurgical processes. One common method involves the direct reaction of elemental copper and gadolinium in a vacuum or inert atmosphere to prevent oxidation. The reaction typically occurs at high temperatures, around 1050°C, followed by controlled cooling to form the desired intermetallic compound .

Industrial Production Methods: In industrial settings, the production of copper–gadolinium (1/1) often involves arc melting or induction melting techniques. These methods ensure a homogeneous mixture of the elements and allow for precise control over the composition and purity of the final product. The molten mixture is then cast into molds and subjected to annealing processes to achieve the desired crystalline structure .

Chemical Reactions Analysis

Types of Reactions: Copper–gadolinium (1/1) undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the unique properties of both copper and gadolinium.

Common Reagents and Conditions:

Major Products Formed: The major products formed from these reactions include copper oxides, gadolinium oxides, and various intermetallic compounds depending on the specific reaction conditions and reagents used .

Mechanism of Action

The mechanism by which copper–gadolinium (1/1) exerts its effects is primarily related to its magnetic and electronic properties. The compound interacts with magnetic fields, making it useful in applications such as magnetic refrigeration and electronic devices. At the molecular level, copper–gadolinium (1/1) can influence electron transfer processes and catalytic reactions, enhancing the efficiency and selectivity of these processes .

Comparison with Similar Compounds

Copper–gadolinium (1/1) can be compared with other similar intermetallic compounds, such as:

Uniqueness: Copper–gadolinium (1/1) is unique due to its specific combination of magnetic and electronic properties, which are not found in other copper-based intermetallic compounds.

Properties

CAS No.

12018-85-8

Molecular Formula

CuGd

Molecular Weight

220.8 g/mol

IUPAC Name

copper;gadolinium

InChI

InChI=1S/Cu.Gd

InChI Key

VZNWOUHPSLLEFJ-UHFFFAOYSA-N

Canonical SMILES

[Cu].[Gd]

Origin of Product

United States

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